Cas no 477709-56-1 ((4-Methoxyphenyl)methyl N-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]carbamate)

• Product Name: (4-Methoxyphenyl)methyl N-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]carbamate
• CAS No: 477709-56-1
• MF: C₁₄H₁₄F₃N₃O₃
• MW: 329.274473667145
• CID: 5690923
• PubChem ID: 5124247
• Update Time: 2023-10-13

(4-Methoxyphenyl)methyl N-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• (4-methoxyphenyl)methyl N-[1-methyl-3-(trifluoromethyl)pyrazol-4-yl]carbamate
• HMS2665C09
• (4-methoxyphenyl)methylN-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]carbamate
• (4-methoxyphenyl)methyl N-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]carbamate
• 477709-56-1
• SMR000335565
• AKOS005080813
• DTXSID301326684
• 12M-304S
• CHEMBL1577033
• MLS000721022
• 4-methoxybenzyl N-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]carbamate
• Carbamic acid, [1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]-, (4-methoxyphenyl)methyl ester (9CI)
• (4-Methoxyphenyl)methyl N-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]carbamate

• Inchi： 1S/C14H14F3N3O3/c1-20-7-11(12(19-20)14(15,16)17)18-13(21)23-8-9-3-5-10(22-2)6-4-9/h3-7H,8H2,1-2H3,(H,18,21)
• InChI Key： CZMDHRHHTNBKSW-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN(C)N=1)NC(=O)OCC1C=CC(=CC=1)OC)(F)F

Computed Properties

• Exact Mass: 329.09872580g/mol
• Monoisotopic Mass: 329.09872580g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 65.4Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 395.8±42.0 °C(Predicted)
• pka: 12.31±0.70(Predicted)